Cas no 946383-41-1 (4-(adamantane-1-carbonyl)-2-phenylmorpholine)

• Product Name: 4-(adamantane-1-carbonyl)-2-phenylmorpholine
• CAS No: 946383-41-1
• MF: C₂₁H₂₇NO₂
• MW: 325.444586038589
• CID: 5797145
• Update Time: 2025-05-26

4-(adamantane-1-carbonyl)-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 1-adamantyl-(2-phenylmorpholin-4-yl)methanone
• 4-(adamantane-1-carbonyl)-2-phenylmorpholine

• Inchi： 1S/C21H27NO2/c23-20(21-11-15-8-16(12-21)10-17(9-15)13-21)22-6-7-24-19(14-22)18-4-2-1-3-5-18/h1-5,15-17,19H,6-14H2
• InChI Key： ULPKQHPNGZQSRT-UHFFFAOYSA-N
• SMILES： C(N1CCOC(C2=CC=CC=C2)C1)(=O)C12CC3CC(CC(C3)C1)C2

Additional information on 4-(adamantane-1-carbonyl)-2-phenylmorpholine

Comprehensive Overview of 4-(Adamantane-1-carbonyl)-2-phenylmorpholine (CAS No. 946383-41-1)

4-(Adamantane-1-carbonyl)-2-phenylmorpholine (CAS No. 946383-41-1) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. Its molecular architecture, combining an adamantane moiety with a morpholine ring and a phenyl group, makes it a versatile intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics like AI-driven drug design and sustainable chemistry.

The compound's adamantane component is notable for its rigid, cage-like structure, which enhances metabolic stability and bioavailability—a key focus in modern medicinal chemistry. Researchers are increasingly exploring adamantane derivatives for their ability to improve drug-target interactions, a trend reflected in recent literature and Google Scholar queries. Meanwhile, the morpholine ring contributes to solubility and pharmacokinetic optimization, aligning with industry demands for bioavailability enhancement strategies.

Synthesis of 4-(Adamantane-1-carbonyl)-2-phenylmorpholine typically involves multi-step organic reactions, including amide coupling and ring formation techniques. Recent advances in flow chemistry and catalytic methods have streamlined its production, addressing the growing interest in green chemistry and cost-effective synthesis—topics frequently searched in SciFinder and Reaxys databases. The compound's purity and yield are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies.

In drug development, this compound has shown promise as a scaffold for CNS-targeting agents, particularly in neurodegenerative disease research. Its lipophilic adamantane core facilitates blood-brain barrier penetration, a hot topic in Alzheimer's disease and Parkinson's disease therapeutics. Additionally, its phenylmorpholine segment aligns with current explorations of GPCR modulators and kinase inhibitors, as evidenced by patent filings and PubMed citations.

Beyond pharmaceuticals, 4-(Adamantane-1-carbonyl)-2-phenylmorpholine has potential in material science, particularly in designing supramolecular architectures and polymeric networks. Its rigid structure could contribute to high-performance materials, a trending area in nanotechnology forums and ACS Applied Materials & Interfaces publications. Researchers are also investigating its role in catalysis and surface modification, leveraging its steric and electronic properties.

From an SEO perspective, this compound intersects with high-traffic search terms like "adamantane drug derivatives", "morpholine-based pharmaceuticals", and "CAS 946383-41-1 applications". Its relevance to AI-assisted molecular design (a rapidly growing field) further enhances its online visibility. Analytical techniques such as NMR, HPLC, and mass spectrometry are crucial for characterizing this compound, as highlighted in SpringerLink and ScienceDirect queries.

In conclusion, 4-(Adamantane-1-carbonyl)-2-phenylmorpholine exemplifies the convergence of traditional organic synthesis and cutting-edge applications. Its multifaceted utility underscores the importance of structural diversification in addressing contemporary challenges in healthcare and advanced materials. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings, driven by its unique physicochemical profile and alignment with global research trends.